Cas no 1261970-02-8 (4-(Thiophen-2-YL)nicotinic acid)

• Product Name: 4-(Thiophen-2-YL)nicotinic acid
• CAS No: 1261970-02-8
• MF: C₁₀H₇NO₂S
• MW: 205.233081102371
• MDL: MFCD18323294
• CID: 2766714
• PubChem ID: 14182199
• Update Time: 2025-04-21

4-(Thiophen-2-YL)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID70557112
• BS-27211
• 1261970-02-8
• 4-(Thiophen-2-yl)pyridine-3-carboxylic acid
• MFCD18323294
• 4-(THIOPHEN-2-YL)NICOTINIC ACID
• 4-(THIOPHEN-2-YL)NICOTINICACID
• 4-(Thiophen-2-YL)nicotinic acid

• MDL： MFCD18323294
• Inchi： 1S/C10H7NO2S/c12-10(13)8-6-11-4-3-7(8)9-2-1-5-14-9/h1-6H,(H,12,13)
• InChI Key： SEICRSLAJGWVID-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CN=CC=1C(=O)O

Computed Properties

• Exact Mass: 205.01974964Da
• Monoisotopic Mass: 205.01974964Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.4Ų